Cas no 2229464-30-4 ({1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropyl}methanamine
• CAS No: 2229464-30-4
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6583722
• PubChem ID: 165618624
• Update Time: 2025-10-22

{1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropyl}methanamine
• EN300-1835016
• 2229464-30-4
• {1-[(2-methoxy-4,5-dimethylphenyl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C14H21NO/c1-10-6-12(8-14(9-15)4-5-14)13(16-3)7-11(10)2/h6-7H,4-5,8-9,15H2,1-3H3
• InChI Key： NCNNCVBFANQZLT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(C)=CC=1CC1(CN)CC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropyl}methanamine (CAS No. 2229464-30-4)

The compound {1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropyl}methanamine, identified by its CAS No. 2229464-30-4, is a structurally unique organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its intricate architecture, featuring a cyclopropyl ring and a methanamine functional group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could pave the way for novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for specialty chemicals like {1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropyl}methanamine has surged, driven by advancements in precision medicine and green chemistry. This compound’s methoxy and dimethylphenyl substituents contribute to its stability and reactivity, making it a versatile intermediate in synthetic organic chemistry. Notably, its methylcyclopropyl moiety is a rare feature that enhances its potential for creating high-value derivatives, a topic frequently searched by chemists and pharmacologists.

The rise of AI-driven drug discovery has further amplified interest in CAS No. 2229464-30-4, as computational models highlight its compatibility with G-protein-coupled receptors (GPCRs) and enzyme inhibition. Online forums and scientific databases often feature queries about its synthetic routes, solubility profiles, and toxicity data, reflecting the compound’s growing relevance. Additionally, its low environmental impact aligns with the global shift toward sustainable chemistry, a hot topic among industry stakeholders.

From a commercial perspective, {1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropyl}methanamine is classified as a high-purity reference standard, with suppliers emphasizing its role in quality control and analytical testing. Laboratories prioritize its procurement for HPLC and LC-MS applications, underscoring its importance in method validation. The compound’s stability under ambient conditions also makes it a practical choice for long-term storage, a feature highly valued in research and development settings.

Future studies on CAS No. 2229464-30-4 are expected to explore its structure-activity relationships (SAR) and potential as a lead compound in drug design. With the pharmaceutical industry increasingly focusing on small-molecule therapeutics, this compound’s molecular diversity positions it as a key player in next-generation drug candidates. Its integration into combinatorial libraries further highlights its utility in high-throughput screening, a technique central to modern drug discovery pipelines.

In summary, {1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropyl}methanamine (CAS No. 2229464-30-4) represents a fascinating intersection of chemical innovation and biomedical potential. Its multifaceted applications, coupled with its alignment with industry trends like sustainability and computational chemistry, ensure its continued prominence in scientific discourse. As research progresses, this compound is poised to unlock new possibilities in both academic and industrial realms.